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Compound of Interest

Compound Name: Cinchonine Hydrochloride

Cat. No.: B1591881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinchonine hydrochloride is the hydrochloride salt of cinchonine, a natural alkaloid found in

the bark of Cinchona trees.[1][2] It serves as a crucial reference standard in analytical

chemistry for the identification, purity control, and assay of pharmaceutical compounds. Its well-

characterized properties and stable nature make it a reliable benchmark for various analytical

techniques.[3] These application notes provide comprehensive information and protocols for

the effective use of cinchonine hydrochloride as a reference standard in a laboratory setting.

Physicochemical Properties
A thorough understanding of the physicochemical properties of a reference standard is

fundamental to its correct handling, storage, and application.

Table 1: Physicochemical Properties of Cinchonine Hydrochloride
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Property Value Reference

Chemical Name
(8R,9S)-Cinchonan-9-ol

hydrochloride
[4]

CAS Number 5949-11-1 [3]

Molecular Formula C₁₉H₂₂N₂O · HCl [3]

Molecular Weight 330.85 g/mol [3]

Appearance

White or almost white,

crystalline powder or fine,

colorless needles.

[4]

Melting Point Approximately 250-255°C [4]

Purity (Assay) Typically ≥97.5% (HPLC)

Quantitative Data
The quality and reliability of a reference standard are defined by its purity, impurity profile,

solubility, and stability.

Purity and Impurity Profile
Cinchonine hydrochloride reference standards are highly purified. The primary impurity is

often dihydrocinchonine. A detailed impurity profile is typically provided in the Certificate of

Analysis (CoA) from the supplier.

Table 2: Typical Purity and Impurity Profile of Cinchonine Hydrochloride Reference Standard
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Test Specification Typical Value

Assay (HPLC) ≥ 97.5% 99.71%

Dihydrocinchonine Report Value < 0.5%

Other Impurities Report Value < 0.1% each

Loss on Drying ≤ 1.0% < 0.5%

Residue on Ignition ≤ 0.1% < 0.1%

Note: Specific values are lot-dependent and should be obtained from the Certificate of Analysis

provided by the supplier.

Solubility
The solubility of cinchonine hydrochloride is a critical parameter for the preparation of

standard solutions for analysis.

Table 3: Solubility of Cinchonine Hydrochloride

Solvent Solubility Reference

Water Soluble [5]

Ethanol Soluble [4][5]

Methanol Soluble [4]

Chloroform Slightly soluble [5]

DMSO Soluble [6]

Quantitative solubility data (e.g., in mg/mL) can vary with temperature and the specific form of

the hydrochloride salt (e.g., hydrate). It is recommended to experimentally determine the

solubility for specific applications.

Stability
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Cinchonine hydrochloride is generally stable under recommended storage conditions.[1]

However, forced degradation studies indicate susceptibility to oxidative conditions.[1]

Table 4: Stability of Cinchonine Hydrochloride under Forced Degradation Conditions

Stress Condition Observation Reference

Acidic (0.1 N HCl) Stable [1]

Alkaline (0.1 N NaOH) Stable [1]

Oxidative (3% H₂O₂)

Degradation observed,

formation of unknown

degradation products.

[1]

Thermal (60°C) Stable [1]

Photolytic (UV light) Stable [1]

Experimental Protocols
Detailed and validated protocols are essential for accurate and reproducible analytical results.

Protocol for Purity Determination by High-Performance
Liquid Chromatography (HPLC)
This protocol outlines a stability-indicating HPLC method for the determination of the purity of

cinchonine hydrochloride and its separation from potential degradation products.

Instrumentation and Conditions:

HPLC System: A gradient-capable HPLC system with a UV detector.

Column: Inertsil ODS 3V (150 x 4.6 mm, 5 µm) or equivalent C18 column.[1]

Mobile Phase A: 0.1% Formic acid in water.[1]

Mobile Phase B: 0.1% Formic acid in a 20:80 (v/v) mixture of water and acetonitrile.[1]
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Gradient Program:

0-5 min: 95% A, 5% B

5-15 min: Linear gradient to 50% A, 50% B

15-20 min: Hold at 50% A, 50% B

20-21 min: Linear gradient to 95% A, 5% B

21-25 min: Hold at 95% A, 5% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 275 nm[7]

Injection Volume: 10 µL

Standard Solution Preparation:

Accurately weigh approximately 10 mg of Cinchonine Hydrochloride Reference Standard.

Dissolve in and dilute to 100.0 mL with a mixture of methanol and water (50:50 v/v) to obtain

a stock solution of 100 µg/mL.

Further dilute the stock solution with the same diluent to prepare working standard solutions

of appropriate concentrations (e.g., 10 µg/mL).

Sample Solution Preparation:

Prepare the sample solution of the test article at a similar concentration to the working

standard solution using the same diluent.

Procedure:

Equilibrate the HPLC system with the mobile phase for at least 30 minutes.
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Inject the diluent as a blank to ensure no interfering peaks are present.

Inject the working standard solution six times to check for system suitability (e.g., RSD of

peak area ≤ 2.0%).

Inject the sample solution in duplicate.

Calculate the purity of the sample by comparing the peak area of the main peak in the

sample chromatogram to that of the standard chromatogram.

Protocol for Quantitative Determination by UV-Visible
Spectrophotometry
This protocol describes the quantitative determination of cinchonine hydrochloride using UV-

Visible spectrophotometry.

Instrumentation and Conditions:

Spectrophotometer: A calibrated UV-Visible spectrophotometer.

Solvent: 0.1 M Sulfuric Acid.[8]

Wavelength of Maximum Absorbance (λmax): Approximately 350 nm.[8][9]

Standard Solution Preparation (Calibration Curve):

Prepare a stock solution of Cinchonine Hydrochloride Reference Standard (e.g., 100

µg/mL) in 0.1 M Sulfuric Acid.

From the stock solution, prepare a series of at least five standard solutions of decreasing

concentrations (e.g., 2, 4, 6, 8, 10 µg/mL) by serial dilution with 0.1 M Sulfuric Acid.

Sample Solution Preparation:

Prepare a solution of the test article in 0.1 M Sulfuric Acid, ensuring the final concentration

falls within the range of the calibration curve.

Procedure:
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Set the spectrophotometer to zero with the 0.1 M Sulfuric Acid blank.

Measure the absorbance of each standard solution at the λmax (approximately 350 nm).

Plot a calibration curve of absorbance versus concentration. The curve should exhibit a

correlation coefficient (r²) of ≥ 0.999.

Measure the absorbance of the sample solution.

Determine the concentration of cinchonine hydrochloride in the sample solution from the

calibration curve.

Mandatory Visualizations
Workflow for Using Cinchonine Hydrochloride as a
Reference Standard
The following diagram illustrates the logical workflow for the procurement, qualification, and use

of cinchonine hydrochloride as a reference standard in a regulated laboratory environment.
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Caption: Workflow for Cinchonine Hydrochloride Reference Standard Management.
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Analytical Testing Workflow using Cinchonine
Hydrochloride Reference Standard
This diagram outlines the process of using the qualified cinchonine hydrochloride reference

standard for the analysis of a test sample.

Start: Sample
Analysis Request

Prepare Cinchonine HCl
Standard Solution

Prepare Test
Sample Solution

Instrumental Analysis
(e.g., HPLC, UV-Vis)

Data Acquisition

Data Processing and
Calculation

Report Results

Click to download full resolution via product page

Caption: Analytical Testing Workflow with Cinchonine Hydrochloride.
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Cinchonine hydrochloride is a valuable and reliable reference standard for analytical

applications in the pharmaceutical industry. Adherence to proper handling, storage, and the use

of validated analytical protocols, such as those provided in these application notes, is essential

for obtaining accurate and reproducible results. For regulatory compliance, it is imperative to

always refer to the specific Certificate of Analysis provided with the reference standard lot in

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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